2-phenyl-N-((1-(thiophen-2-yl)-1H-1,2,3-triazol-4-yl)methyl)-2H-1,2,3-triazole-4-carboxamide

• IUPAC Name: 2-phenyl-N-[(1-thiophen-2-yltriazol-4-yl)methyl]triazole-4-carboxamide
• InChI: InChI=1S/C16H13N7OS/c24-16(14-10-18-23(20-14)13-5-2-1-3-6-13)17-9-12-11-22(21-19-12)15-7-4-8-25-15/h1-8,10-11H,9H2,(H,17,24)
• InChI Key: NFQOAHYRHPHTOB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)N2N=CC(=N2)C(=O)NCC3=CN(N=N3)C4=CC=CS4
• Molecular Formula: C16H13N7OS
• Molecular Weight: 351.4 g/mol

Description

2-phenyl-N-((1-(thiophen-2-yl)-1H-1,2,3-triazol-4-yl)methyl)-2H-1,2,3-triazole-4-carboxamide is a useful research compound. Its molecular formula is C16H13N7OS and its molecular weight is 351.39. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

Research on compounds structurally related to "2-phenyl-N-((1-(thiophen-2-yl)-1H-1,2,3-triazol-4-yl)methyl)-2H-1,2,3-triazole-4-carboxamide" primarily focuses on the synthesis of heterocyclic compounds. These compounds exhibit a wide range of chemical properties due to the presence of thiophene and triazole moieties, which are crucial for their biological activities. Studies on similar compounds, such as the synthesis of 2,4,5-trisubstituted thiazoles and thiophenylhydrazonoacetates, demonstrate the versatility of thiophene and triazole rings in heterocyclic synthesis. These syntheses often involve copper-catalyzed intramolecular cyclization and reactions with nitrogen nucleophiles, leading to various heterocyclic derivatives with potential biological activities (Kumar et al., 2012); (Mohareb et al., 2004).

Potential Biological Activities

Compounds with triazole and thiophene moieties have been extensively studied for their potential biological activities. Research into triazole derivatives, for instance, has shown promising results in the development of antimicrobial agents and inhibitors for various enzymes. These studies illustrate the potential of triazole-based compounds in therapeutic applications, such as the discovery of piperidine-4-carboxamide inhibitors of soluble epoxide hydrolase, highlighting the importance of the triazole heterocycle for high potency and selectivity (Thalji et al., 2013). Additionally, triazole derivatives have been investigated for their effects on cancer cell migration and the growth of melanoma, breast, and pancreatic cancer spheroids, further demonstrating the potential of these compounds in cancer research (Šermukšnytė et al., 2022).